Cas no 93794-44-6 (4-Methyl-1,3-benzoxazole-2-thiol)

• Product Name: 4-Methyl-1,3-benzoxazole-2-thiol
• CAS No: 93794-44-6
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD11844840
• CID: 1071040
• PubChem ID: 10820934
• Update Time: 2025-04-20

4-Methyl-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,3-benzoxazole-2-thiol
• A916466
• 4-METHYLBENZO[D]OXAZOLE-2-THIOL
• AC7364
• 93794-44-6
• 2-Mercapto-4-methylbenzoxazole
• 4-methyl-3H-1,3-benzoxazole-2-thione
• SCHEMBL1821982
• RWYDISZVUDDJOI-UHFFFAOYSA-N
• AB64565
• AKOS005174679
• 4-Methylbenzoxazole-2(3H)-thione
• SY086235
• EN300-337105
• MFCD11844840
• methyl-mercapto-benzoxazole
• CS-0280129
• LS-04675
• SCHEMBL26382448
• ALBB-014708
• 2-BENZOXAZOLETHIOL, 4-METHYL-

• MDL： MFCD11844840
• Inchi： 1S/C8H7NOS/c1-5-3-2-4-6-7(5)9-8(11)10-6/h2-4H,1H3,(H,9,11)
• InChI Key： RWYDISZVUDDJOI-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C=CC=C2C)O1

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

4-Methyl-1,3-benzoxazole-2-thiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles